NaNCO
Overview
Description
NaNCO is a useful research compound. Its molecular formula is CNNaO and its molecular weight is 65.007 g/mol. The purity is usually 95%.
BenchChem offers high-quality NaNCO suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about NaNCO including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Effects : Sodium cyanate has been studied for its effects on the endocrine system. It was found that NaNCO did not significantly affect the activities of several hormones, but it did affect thyroid-stimulating hormone, luteinizing hormone, and antidiuretic hormone at high concentrations (Graziano, Thornton, Leong, & Cerami, 1973).
Electrochemical Applications : NaNCO has been used in the synthesis of layered phase NaNi1/3Mn1/3Co1/3O2 (NaNMC), showing potential applications in Na-ion batteries. This compound exhibited reversible sodium intercalation and phase transitions indicating its utility in energy storage technologies (Sathiya, Hemalatha, Ramesha, Tarascon, & Prakash, 2012).
Biomedical Research : NaNCO has been examined for its neurotoxic effects. Studies have shown that sodium cyanate can cause a predominantly demyelinating lesion in the pyramidal tracts of the spinal cord in primates (Tellez, Johnson, Nagel, & Cerami, 1979).
Bioreceptor Immobilization : Research has shown that NaNCO can be used in the immobilization of bioreceptors. Treatment of gold surfaces with NaNCO led to an increase in protein adsorption, suggesting its use in bio-interfaces and sensor technologies (Boltovets, Dyachenko, Snopok, Shirshov, & Lampeka, 2001).
Nucleic Acid Nanotechnology : Sodium cyanate has been investigated in the context of nucleic acid nanoparticles (NANPs), which are relevant in biosensing and therapeutics. Studies suggest that NaNCO can be involved in the synthesis or functionalization of NANPs, contributing to biomedical applications (Johnson, Chandler, & Afonin, 2021).
Trypanosoma cruzi Inhibition : NaNCO has been shown to have an inhibitory effect on Trypanosoma cruzi in vitro, suggesting potential applications in the treatment of parasitic infections (Nadler, Tanowitz, Raventós, Nagel, & Wittner, 1981).
properties
InChI |
InChI=1S/CNO.Na/c2-1-3;/q-1;+1 |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVZHUQPIBHMAEX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=[N-])=O.[Na+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CNNaO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
65.007 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
NaNCO | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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